![molecular formula C24H20N4OS B11051098 10-{[5-(Benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-YL]methyl}-9(10H)-acridinone](/img/structure/B11051098.png)
10-{[5-(Benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-YL]methyl}-9(10H)-acridinone
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Overview
Description
- The triazole intermediate undergoes a condensation reaction with an acridinone derivative.
- The resulting compound is 10-{[5-(Benzylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-9(10H)-acridinone .
Industrial Production:
Industrial-scale production methods may involve modifications of the above synthetic routes, optimization for yield, and purification steps.
Preparation Methods
Synthetic Routes:
The synthetic routes for this compound involve several steps. One common approach includes the following:
-
Formation of the 1,2,4-Triazole Ring
- A 1,2,4-triazole precursor reacts with benzylthiol (benzylsulfanyl) under appropriate conditions to form the triazole ring.
Chemical Reactions Analysis
This compound participates in various chemical reactions:
Oxidation and Reduction:
Substitution Reactions:
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry:
Fluorescent Probes:
Medicinal Chemistry:
Biology and Medicine:
Anticancer Properties:
Biological Imaging:
Industry:
Dye Synthesis:
Mechanism of Action
The exact mechanism of action remains an active area of research. it likely involves interactions with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
properties
Molecular Formula |
C24H20N4OS |
---|---|
Molecular Weight |
412.5 g/mol |
IUPAC Name |
10-[(5-benzylsulfanyl-4-methyl-1,2,4-triazol-3-yl)methyl]acridin-9-one |
InChI |
InChI=1S/C24H20N4OS/c1-27-22(25-26-24(27)30-16-17-9-3-2-4-10-17)15-28-20-13-7-5-11-18(20)23(29)19-12-6-8-14-21(19)28/h2-14H,15-16H2,1H3 |
InChI Key |
ZNOIDHCKSOLBLD-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC=CC=C2)CN3C4=CC=CC=C4C(=O)C5=CC=CC=C53 |
Origin of Product |
United States |
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